3-{1-methyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-1,2,3-benzotriazin-4(3H)-one

• IUPAC Name: 3-[1-oxo-1-(4-pyridin-2-ylpiperazin-1-yl)propan-2-yl]-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C19H20N6O2/c1-14(25-19(27)15-6-2-3-7-16(15)21-22-25)18(26)24-12-10-23(11-13-24)17-8-4-5-9-20-17/h2-9,14H,10-13H2,1H3
• InChI Key: FOEQKEKGMNNFCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C2=CC=CC=N2)N3C(=O)C4=CC=CC=C4N=N3
• Molecular Formula: C19H20N6O2
• Molecular Weight: 364.4 g/mol

Description

3-{1-methyl-2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}-1,2,3-benzotriazin-4(3H)-one is a useful research compound. Its molecular formula is C19H20N6O2 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.16477390 g/mol and the complexity rating of the compound is 589. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

Compounds related to the one are often synthesized for their unique structural properties and potential as intermediates in the development of pharmaceuticals or materials with specific functions. For example, studies on the synthesis of heterocyclic systems fused to a thiophene moiety using citrazinic acid as a synthon have been conducted to explore their potential as anti-inflammatory agents (Amr et al., 2007). Similarly, compounds with a benzotriazine core have been investigated for their ability to undergo decomposition in secondary amines, showcasing the versatility and reactivity of such structures (Stevens, 1974).

Biological Activities and Pharmaceutical Applications

The structural components of the compound, such as the piperazine and pyridinyl groups, are frequently studied for their biological activities. This includes research into anti-inflammatory, antibacterial, and antifungal properties of compounds containing these groups. For instance, the synthesis and antibacterial and antifungal activity of pyrazoline and pyrazole derivatives have been explored, highlighting the potential pharmaceutical applications of such compounds (Hassan, 2013). Additionally, compounds with piperazine derivatives have been shown to possess antiarrhythmic properties, further underscoring the medicinal relevance of this chemical motif (Likhosherstov et al., 2003).